Cas no 1805679-16-6 (1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one
• CAS No: 1805679-16-6
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 4978768
• Update Time: 2025-08-05

1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one

• Inchi： 1S/C10H9BrF2O2/c1-5(14)9(11)7-4-6(10(12)13)2-3-8(7)15/h2-4,9-10,15H,1H3
• InChI Key： SWVIBRRWXWVASL-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(C(F)F)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one

1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one (CAS No. 1805679-16-6): A Comprehensive Overview

1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one (CAS No. 1805679-16-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of 1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one is composed of a brominated ketone moiety and a substituted phenyl ring. The presence of the difluoromethyl group and the hydroxyphenyl substituent imparts distinct chemical and biological properties to the molecule. These structural elements are crucial for its interactions with biological targets and its potential therapeutic effects.

In terms of chemical synthesis, 1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one can be synthesized through a multi-step process involving the bromination of a ketone precursor and subsequent functional group modifications. One common approach involves the reaction of 5-(difluoromethyl)-2-hydroxybenzaldehyde with an appropriate bromoketone in the presence of a suitable catalyst. This method allows for high yields and good purity, making it suitable for large-scale production.

The biological activities of 1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

In the context of cancer research, 1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one has shown promising results in inhibiting the growth of various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis by targeting key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

Beyond its direct biological activities, 1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one has also been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. For example, researchers have used this compound as a starting material to develop prodrugs that can improve drug delivery and reduce side effects.

The pharmacokinetic properties of 1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one have also been investigated to understand its behavior in vivo. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a drug candidate. However, further optimization may be required to enhance its bioavailability and reduce potential toxicities.

In conclusion, 1-Bromo-1-(5-(difluoromethyl)-2-hydroxyphenyl)propan-2-one (CAS No. 1805679-16-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.